Cas no 757174-04-2 (3-fluoropyridine-2-carboximidamide)

• Product Name: 3-fluoropyridine-2-carboximidamide
• CAS No: 757174-04-2
• MF: C₆H₆FN₃
• MW: 139.130343914032
• MDL: MFCD09952696
• CID: 549341
• PubChem ID: 15428906
• Update Time: 2025-10-28

3-fluoropyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboximidamide,3-fluoro-(9CI)
• 3-fluoropicolinimidamide
• 3-Fluoro-2-pyridinecarboximidamide
• 3-fluoropicolinamidine
• 3-Fluoro-pyridine-2-carboxamidine
• 3-fluoropyridine-2-carboximidamide
• SB38612
• SCHEMBL13886916
• CS-0434240
• F51910
• C6H6FN3
• AKOS006314118
• A915235
• 757174-04-2
• 3-Fluoropyridine-2-carboxamidine
• EN300-1847904
• 2-PYRIDINECARBOXIMIDAMIDE, 3-FLUORO-
• DB-271054

• MDL： MFCD09952696
• Inchi： 1S/C6H6FN3/c7-4-2-1-3-10-5(4)6(8)9/h1-3H,(H3,8,9)
• InChI Key： NKXKHBOEMZSALY-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(=N)N

Computed Properties

• Exact Mass: 139.05457537g/mol
• Monoisotopic Mass: 139.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 62.8Ų

3-fluoropyridine-2-carboximidamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-fluoropyridine-2-carboximidamide

Comprehensive Overview of 3-Fluoropyridine-2-carboximidamide (CAS No. 757174-04-2): Properties, Applications, and Industry Insights

3-Fluoropyridine-2-carboximidamide (CAS No. 757174-04-2) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorine atom at the 3-position and a carboximidamide group at the 2-position of the pyridine ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "3-fluoropyridine-2-carboximidamide synthesis", "CAS 757174-04-2 applications", and "fluoropyridine derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The compound’s physicochemical properties, including its molecular weight (139.12 g/mol) and solubility profile, are critical for its utility in organic synthesis. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. Searches for "fluorinated pyridines in medicinal chemistry" and "CAS 757174-04-2 suppliers" underscore its commercial and academic value. Additionally, its stability under mild reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From an industrial perspective, 3-fluoropyridine-2-carboximidamide is often discussed in contexts like "green chemistry alternatives" and "sustainable fluorination methods", addressing environmental concerns. The compound’s compatibility with catalytic amidation and microwave-assisted synthesis further enhances its appeal. As the pharmaceutical sector shifts toward fragment-based drug design, this compound’s ability to serve as a molecular scaffold positions it as a key player in innovation.

Emerging trends also link 757174-04-2 to AI-driven drug discovery, where its structural features are leveraged for virtual screening and QSAR modeling. Frequently asked questions, such as "How to purify 3-fluoropyridine-2-carboximidamide?" or "Is CAS 757174-04-2 compatible with Pd-catalyzed couplings?", highlight practical challenges and solutions. Its low toxicity profile, as evidenced by preliminary ADMET studies, further supports its adoption in preclinical research.

In summary, 3-fluoropyridine-2-carboximidamide (CAS No. 757174-04-2) bridges fundamental chemistry and applied science, driven by its synthetic flexibility and bioactivity. Its alignment with hot topics like "precision medicine" and "catalysis optimization" ensures its continued relevance. For researchers seeking "fluoropyridine building blocks" or "CAS 757174-04-2 technical data", this compound offers a robust platform for innovation.